Cas no 18197-22-3 (Formamide, N-formyl-(9CI))

• Product Name: Formamide, N-formyl-(9CI)
• CAS No: 18197-22-3
• MF: C₂H₃NO₂
• MW: 73.0507204532623
• CID: 175755
• PubChem ID: 28961
• Update Time: 2025-04-19

Formamide, N-formyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Formamide, N-formyl-(9CI)
• IMINOALDEHYDE
• N-formylformamide
• BRN 1736856
• Diformamide
• Diformylamine
• Formaldehyde, iminobis-
• Formamide, N-formyl-
• Formimidol
• N-Formylformimidic acid
• DTXSID80171222
• 18197-22-3
• 1-02-00-00022 (Beilstein Handbook Reference)
• AKOS006279605
• N-hydroxy methylene formamide

• Inchi： 1S/C2H3NO2/c4-1-3-2-5/h1-2H,(H,3,4,5)
• InChI Key： AIDQCFHFXWPAFG-UHFFFAOYSA-N
• SMILES： O=CNC=O

Computed Properties

• Exact Mass: 73.01639
• Monoisotopic Mass: 73.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.3248 (rough estimate)
• Melting Point: 41.5°C
• Boiling Point: 128.84°C (rough estimate)
• Refractive Index: 1.4200 (estimate)
• PSA: 49.66